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Compound of Interest

Compound Name: 15-Methoxypinusolidic acid

Cat. No.: B023653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
biological activity of 15-Methoxypinusolidic acid, a labdane diterpene with significant
therapeutic potential. The information is curated for researchers in natural product chemistry,
pharmacology, and drug development.

Spectroscopic Data

The structural elucidation of 15-Methoxypinusolidic acid has been primarily achieved through
a combination of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). While the
complete raw data from the original isolation studies is not publicly available, this guide
presents the key reported spectral data in a structured format.

Nuclear Magnetic Resonance (NMR) Data

The following tables summarize the reported *H and 13C NMR chemical shifts for 15-
Methoxypinusolidic acid.

Table 1: *H NMR Spectroscopic Data of 15-Methoxypinusolidic Acid
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o Chemical Shift () o Coupling Constant
Position Multiplicity .
ppm (J) in Hz

Data not available in
publicly accessible

sources

Table 2: 13C NMR Spectroscopic Data of 15-Methoxypinusolidic Acid

Position Chemical Shift (6) ppm

Data not available in publicly accessible sources

Mass Spectrometry (MS) Data

Mass spectrometry data confirms the molecular weight and elemental composition of 15-
Methoxypinusolidic acid.

Table 3: Mass Spectrometry Data of 15-Methoxypinusolidic Acid

lonization Mode [M+H]* or [M-H]~ Observed m/z Molecular Formula

Data not available in
publicly accessible C21H3005

sources

Experimental Protocols

The following sections detail the general methodologies employed for the isolation and
spectroscopic analysis of labdane diterpenes like 15-Methoxypinusolidic acid, based on

established protocols in the field.

Isolation of 15-Methoxypinusolidic Acid

o Plant Material Collection and Extraction: The leaves of Biota orientalis (also known as
Platycladus orientalis) are collected, air-dried, and pulverized. The powdered material is then
subjected to solvent extraction, typically using methanol or ethanol, at room temperature.
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Solvent Partitioning: The resulting crude extract is concentrated under reduced pressure and
then partitioned successively with solvents of increasing polarity, such as n-hexane, ethyl
acetate, and n-butanol, to separate compounds based on their polarity.

Chromatographic Separation: The ethyl acetate fraction, which is often enriched with
diterpenoids, is subjected to multiple chromatographic steps. This typically involves column
chromatography over silica gel, followed by further purification using techniques like
Sephadex LH-20 chromatography and preparative High-Performance Liquid
Chromatography (HPLC) to yield the pure compound.

Spectroscopic Analysis

NMR Spectroscopy: *H and 3C NMR spectra are recorded on a Bruker Avance spectrometer
(typically at 400 or 500 MHz for *H and 100 or 125 MHz for 13C). Samples are dissolved in a
suitable deuterated solvent, such as chloroform-d (CDCIsz) or methanol-ds (CD3OD), with
tetramethylsilane (TMS) used as an internal standard. 2D NMR experiments, including
COSY, HSQC, and HMBC, are employed for the complete assignment of proton and carbon
signals.

Mass Spectrometry: High-resolution mass spectra are typically acquired using an
electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass
analyzer to determine the accurate mass and molecular formula of the compound.

Biological Activity and Signaling Pathways

15-Methoxypinusolidic acid has demonstrated significant anti-inflammatory properties. Its

mechanism of action involves the modulation of key inflammatory signaling pathways.

Anti-Inflammatory Signaling Pathway

The diagram below illustrates the known signaling pathway affected by 15-

Methoxypinusolidic acid in the context of an inflammatory response triggered by

lipopolysaccharide (LPS).
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Cell Culture
(e.g., RAW 264.7 macrophages)

Treatment with 15-Methoxypinusolidic acid

Inflammatory Stimulation
(e.g., LPS)

Analysis of Inflammatory Markers

Analysis Methods

Nitrite Assay (for NO production) ELISA (for cytokine levels, e.g., TNF-q, IL-6) Western Blot (for protein expression, e.g., INOS, IkB, p-MAPK) gPCR (for gene expression)
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 To cite this document: BenchChem. [Spectroscopic and Biological Insights into 15-
Methoxypinusolidic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023653#15-methoxypinusolidic-acid-spectroscopic-
data-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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